Cas no 1315347-10-4 (2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine
• CAS No: 1315347-10-4
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• CID: 4588151
• PubChem ID: 54772898
• Update Time: 2025-11-01

2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-1H-[1,2,4]triazol-3-yl)-pyridine
• Pyridine, 2-(5-chloro-1H-1,2,4-triazol-3-yl)-
• 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine

• Inchi： 1S/C7H5ClN4/c8-7-10-6(11-12-7)5-3-1-2-4-9-5/h1-4H,(H,10,11,12)
• InChI Key： LIJKCWDRRSUZMP-UHFFFAOYSA-N
• SMILES： C1(C2N=C(Cl)NN=2)=NC=CC=C1

Additional information on 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine

Professional Introduction to 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine (CAS No. 1315347-10-4)

2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine, a compound with the chemical identifier CAS No. 1315347-10-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring linked to a 5-chloro-1H-1,2,4-triazole moiety, which confers distinct chemical and biological characteristics that make it a valuable candidate for further investigation.

The synthesis of 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro-substituent on the triazole ring enhances its reactivity, making it more susceptible to various chemical transformations. These transformations are crucial for developing derivatives with enhanced pharmacological properties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into preclinical and clinical research.

The structural features of 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine make it an attractive scaffold for designing novel therapeutic agents. The pyridine ring is known for its ability to interact with biological targets such as enzymes and receptors, while the triazole moiety provides additional binding sites and modularity for structural diversification. This combination has been exploited in the development of compounds with potential applications in treating various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the pharmacological potential of 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine and its derivatives. Research indicates that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in disease pathogenesis. For instance, studies have demonstrated its effectiveness in reducing proliferation in cancer cell lines by targeting specific signaling pathways. Additionally, preclinical trials have shown promising results in models of inflammation and autoimmune diseases, suggesting its therapeutic utility beyond oncology.

The biological activity of 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine is further enhanced by its ability to form stable complexes with biological targets. The chloro-substituent on the triazole ring facilitates hydrogen bonding and hydrophobic interactions, improving binding affinity. This property has been leveraged to develop more potent and selective inhibitors for therapeutic use. Researchers are exploring various modifications to the molecule to optimize its pharmacokinetic profile and reduce potential side effects.

The development of novel drug candidates often involves extensive computational modeling and molecular docking studies to predict binding interactions and optimize lead compounds. In the case of 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine, computational studies have been instrumental in identifying key binding pockets on target proteins. These insights have guided the design of derivatives with improved efficacy and reduced toxicity. Such approaches align with the broader trend toward rational drug design, where computational tools play a pivotal role in accelerating the discovery process.

The future prospects for 2-(5-chloro-1H-1,2,4-triazol-3-yl)pyridine are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are focusing on its potential use in treating neurological disorders by modulating neurotransmitter systems. Additionally, researchers are exploring its role in antiviral therapies by targeting viral enzymes essential for replication. The versatility of this compound makes it a valuable asset in the pharmaceutical arsenal.

In conclusion, 2-(5-chloro-1H-1,2,4-triazol-3-yloxy)pyridine (CAS No. 1315347-10-4) is a multifaceted compound with significant potential in drug development. Its unique structure and biological activity have positioned it as a key candidate for further exploration in various therapeutic areas. As research continues to uncover new applications and optimize synthetic methodologies，this compound is poised to make substantial contributions to modern medicine.